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Compound of Interest

Compound Name: 3-Nitrobenzophenone

Cat. No.: B1329437 Get Quote

For Immediate Implementation: This document provides critical safety and logistical protocols

for the handling and disposal of 3-Nitrobenzophenone. Adherence to these procedures is

mandatory for all laboratory personnel to ensure a safe working environment and regulatory

compliance.

Hazard and Exposure Summary
3-Nitrobenzophenone is a hazardous chemical that poses significant risks upon exposure. It

is classified as a skin, eye, and respiratory irritant. All handling procedures must be conducted

with the appropriate personal protective equipment and engineering controls to minimize

exposure.

Quantitative Data Summary
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Property Value Source

Chemical Name 3-Nitrobenzophenone -

CAS Number 2243-80-3 -

Molecular Formula C13H9NO3 --INVALID-LINK--

Physical State Solid, Powder --INVALID-LINK--

GHS Hazard Statements

H315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

--INVALID-LINK--

Occupational Exposure Limit

(OEL)
Not Established

--INVALID-LINK--, --INVALID-

LINK--

Personal Protective Equipment (PPE) Protocol
All personnel handling 3-Nitrobenzophenone must use the following PPE. This equipment

should be donned before entering the designated handling area and removed before exiting.

PPE Category Specification Rationale

Hand Protection Butyl Rubber Gloves
Provides superior protection

against nitro-compounds.

Eye and Face Protection
Chemical Safety Goggles and

a Face Shield

Protects against splashes and

airborne particles.

Respiratory Protection

Air-Purifying Respirator with

Organic Vapor (OV) Cartridge

and a P100 Particulate Filter

Protects against inhalation of

harmful vapors and fine dust

particles.

Body Protection
Chemical-Resistant Laboratory

Coat

Provides a barrier against skin

contact.

Operational Plan: Step-by-Step Handling Procedure
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This section outlines the mandatory, sequential steps for the safe handling of 3-
Nitrobenzophenone.

3.1. Preparation and Engineering Controls

Designated Area: All work with 3-Nitrobenzophenone must be conducted in a designated

area within a certified chemical fume hood.

Fume Hood Verification: Ensure the fume hood is functioning correctly and the airflow is

adequate before commencing any work.

Gather Materials: Assemble all necessary equipment (spatulas, weigh boats, containers,

etc.) and have them readily available inside the fume hood to minimize movement in and out

of the controlled area.

3.2. Weighing and Transfer

Tare Container: Place a tared weigh boat or container on the analytical balance inside the

fume hood.

Dispense Slowly: Carefully and slowly dispense the 3-Nitrobenzophenone powder to avoid

generating dust.

Seal Container: Immediately after weighing, securely seal the container of 3-
Nitrobenzophenone.

Transfer to Reaction: If transferring to a reaction vessel, do so carefully within the fume hood

to prevent spills.

3.3. Post-Handling

Decontamination: Decontaminate all surfaces and equipment that came into contact with 3-
Nitrobenzophenone using an appropriate solvent (e.g., ethanol or acetone) and absorbent

pads.

Waste Segregation: All contaminated materials (weigh boats, pipette tips, gloves, etc.) must

be disposed of as hazardous waste.
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Disposal Plan
The disposal of 3-Nitrobenzophenone and associated waste must be handled with extreme

care to prevent environmental contamination and ensure regulatory compliance.

4.1. Waste Characterization

Solid Waste: Unused 3-Nitrobenzophenone, contaminated labware (e.g., weigh boats,

gloves, absorbent pads).

Liquid Waste: Solutions containing 3-Nitrobenzophenone and rinsates from

decontamination procedures.

4.2. Step-by-Step Disposal Protocol

Waste Segregation: Collect solid and liquid waste in separate, clearly labeled, and

compatible hazardous waste containers. Do not mix with other waste streams.

Container Labeling: Label each waste container with "Hazardous Waste," the full chemical

name "3-Nitrobenzophenone," the accumulation start date, and the associated hazards

(Irritant).

Storage: Store waste containers in a designated satellite accumulation area away from

incompatible materials.

Empty Container Disposal: Triple-rinse empty 3-Nitrobenzophenone containers with a

suitable solvent. The rinsate must be collected as hazardous liquid waste. Once

decontaminated, the original label should be defaced, and the container can be disposed of

as non-hazardous waste according to institutional policy.

Professional Disposal: Arrange for the collection and disposal of all hazardous waste through

your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal vendor.

Experimental Workflow Visualization
The following diagram illustrates the logical flow for the safe handling of 3-
Nitrobenzophenone.
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Safe Handling Workflow for 3-Nitrobenzophenone
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Caption: Workflow for the safe handling of 3-Nitrobenzophenone.
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To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling 3-Nitrobenzophenone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1329437#personal-protective-equipment-for-
handling-3-nitrobenzophenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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